(2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: (5Z)-3-ethyl-2-(4-methoxyphenyl)imino-5-[(4-methylphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H20N2O2S/c1-4-22-19(23)18(13-15-7-5-14(2)6-8-15)25-20(22)21-16-9-11-17(24-3)12-10-16/h5-13H,4H2,1-3H3/b18-13-,21-20?
• InChI Key: NPVZHULLDGTTRV-JEFZPDFESA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=C(C=C2)C)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCN1C(=O)C(=CC2=CC=C(C=C2)C)SC1=NC3=CC=C(C=C3)OC

Description

(2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one, also known as MTB, is a thiazolidinone derivative that has gained attention in scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

(2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one's mechanism of action is not fully understood, but it is believed to act through various pathways. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of pro-inflammatory cytokines. This compound has also been found to activate the AMP-activated protein kinase pathway, which plays a role in glucose metabolism and insulin sensitivity. Moreover, this compound has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in animal models of inflammation. This compound has also been shown to reduce blood glucose levels and improve insulin sensitivity in diabetic animal models. Furthermore, this compound has exhibited antioxidant activity, which may contribute to its anticancer and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

(2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one has several advantages for lab experiments. It is relatively easy to synthesize, and its purity can be easily confirmed using various analytical techniques. Moreover, this compound has exhibited low toxicity in animal models, making it a safe compound for use in lab experiments. However, this compound has some limitations for lab experiments. It is not water-soluble, which may limit its use in certain experiments. In addition, this compound's mechanism of action is not fully understood, which may make it difficult to interpret the results of certain experiments.

Future Directions

There are several future directions for the study of (2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one. One potential direction is to investigate its potential as a therapeutic agent for various diseases, including cancer, diabetes, and inflammation. Furthermore, the development of water-soluble derivatives of this compound may increase its potential for use in various lab experiments. In addition, further studies are needed to elucidate the precise mechanism of action of this compound, which may lead to the development of more effective therapeutic agents. Finally, the development of more efficient and cost-effective synthesis methods for this compound may increase its availability for scientific research.

Synthesis Methods

(2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one has been synthesized using several methods, including the reaction of 2-aminothiazole with 4-methoxybenzaldehyde, followed by the reaction of the resulting Schiff base with 4-methylbenzaldehyde. The product obtained was then reacted with ethyl acetoacetate to yield this compound. Another method involves the reaction of 2-aminothiazole with 4-methoxybenzaldehyde, followed by the reaction of the resulting Schiff base with 4-methylbenzaldehyde and ethyl acetoacetate simultaneously.

Scientific Research Applications

(2E,5Z)-3-ethyl-2-[(4-methoxyphenyl)imino]-5-(4-methylbenzylidene)-1,3-thiazolidin-4-one has been studied for its potential therapeutic applications in various scientific research studies. It has been found to have anticancer, anti-inflammatory, antidiabetic, and antimicrobial properties. This compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, this compound has been shown to improve glucose metabolism and reduce insulin resistance in diabetic animal models. Furthermore, this compound has exhibited antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli.